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Compound of Interest

Compound Name: Dimethyl aminoterephthalate

Cat. No.: B151837

For researchers, scientists, and drug development professionals, a comprehensive
understanding of chemical safety and handling is paramount. This document provides
essential, immediate safety and logistical information for the handling of Dimethyl
aminoterephthalate, including detailed operational and disposal plans, to ensure a safe
laboratory environment.

Chemical Identifier:

Name: Dimethyl aminoterephthalate

» Synonyms: Dimethyl 2-aminoterephthalate, 1,4-Benzenedicarboxylic acid, 2-amino-,
dimethyl ester

e CAS Number: 5372-81-6

e Molecular Formula: C10H11NOa4

» Molecular Weight: 209.2 g/mol

Hazard Identification: Dimethyl aminoterephthalate is classified as a hazardous substance. It
Is crucial to be aware of the following hazards before handling:

e Causes skin irritation.[1][2][3]

o Causes serious eye irritation.[1][2][3]
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e May cause respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Dimethyl

aminoterephthalate to minimize exposure and ensure personal safety.

PPE Category

Specification

Rationale

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles.[1] A face shield may
be required for large quantities
or when there is a significant
splash hazard.[4][5]

To protect eyes from dust
particles and potential
splashes, preventing serious
eye irritation.[1][2][3]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene).[4] A
lab coat or other protective
clothing should be worn to

prevent skin contact.[1][2]

To prevent direct skin contact,
which can cause irritation.[1][2]
[3] Contaminated clothing
should be laundered

separately before reuse.[1]

Respiratory Protection

A dust mask (e.g., N95) is
recommended for handling
small quantities that may
generate dust.[6] In cases of
inadequate ventilation or when
handling large quantities, a
NIOSH-approved respirator

may be necessary.[4][7]

To avoid inhalation of dust,
which can lead to respiratory
tract irritation.[1][2][3]

Operational Plan: Step-by-Step Handling

Procedures

Adherence to a strict operational plan is essential for the safe handling of Dimethyl

aminoterephthalate.

1. Preparation and Engineering Controls:
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Ventilation: Always handle Dimethyl aminoterephthalate in a well-ventilated area.[1] A
chemical fume hood is recommended, especially for procedures that may generate dust.

Safety Equipment: Ensure that an eyewash station and a safety shower are readily
accessible in the immediate work area.

Review SDS: Before beginning work, thoroughly read and understand the Safety Data Sheet
(SDS) for Dimethyl aminoterephthalate.[3]

. Handling and Use:
Personal Protective Equipment: Don all required PPE before handling the chemical.

Avoid Dust Generation: When transferring the solid, use technigues that minimize the
creation of dust.[1][9]

Avoid Contact: Prevent all personal contact with the substance, including inhalation of dust
and contact with skin and eyes.[1]

Personal Hygiene: Do not eat, drink, or smoke in the area where Dimethyl
aminoterephthalate is handled.[1][2] Always wash hands thoroughly with soap and water
after handling.[1]

Storage: Keep the container tightly closed when not in use and store it in a cool, dry, and
well-ventilated place.[1][9]

. Spill Response:

Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,
and place it into a sealed, labeled container for disposal.[1] The spill area should then be
cleaned with a wet cloth or paper towels, and all cleanup materials should be disposed of as
hazardous waste.

Major Spills: In the event of a large spill, evacuate the area and alert emergency personnel.
[1] Control personal contact by wearing appropriate protective clothing.[1] Prevent the spilled
material from entering drains or waterways.[1]
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Disposal Plan

Proper disposal of Dimethyl aminoterephthalate and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Characterization:

o Unused Dimethyl aminoterephthalate and materials heavily contaminated with it should be

considered chemical waste.
2. Waste Collection and Storage:
» Containers: Collect waste in a clearly labeled, sealed, and appropriate container.

e Segregation: Do not mix with other waste streams unless explicitly permitted by your
institution's waste management guidelines.

o Storage: Store waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials.

3. Disposal Method:

o Authorized Disposal: Dispose of all waste through an authorized hazardous waste collection
point or a licensed waste disposal company.[1][2] Follow all local, state, and federal
regulations for chemical waste disposal.[2]

» Empty Containers: Empty containers should be handled as hazardous waste as they may
retain product residue.[8]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Dimethyl
aminoterephthalate, from receipt to disposal.
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Caption: Workflow for the safe handling of Dimethyl aminoterephthalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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